Cas no 400010-92-6 ((2S)-3-[(12-Hydroxydodecyl)oxy]propane-1,2-diol)

(2S)-3-[(12-Hydroxydodecyl)oxy]propane-1,2-diol structure
400010-92-6 structure
Product Name:(2S)-3-[(12-Hydroxydodecyl)oxy]propane-1,2-diol
CAS No:400010-92-6
MF:C15H32O4
MW:276.412185668945
CID:2848049
PubChem ID:71362365
Update Time:2025-04-21

(2S)-3-[(12-Hydroxydodecyl)oxy]propane-1,2-diol Chemical and Physical Properties

Names and Identifiers

    • 400010-92-6
    • (2S)-3-[(12-HYDROXYDODECYL)OXY]PROPANE-1,2-DIOL
    • DTXSID90785995
    • (2S)-3-[(12-Hydroxydodecyl)oxy]propane-1,2-diol
    • Inchi: 1S/C15H32O4/c16-11-9-7-5-3-1-2-4-6-8-10-12-19-14-15(18)13-17/h15-18H,1-14H2/t15-/m0/s1
    • InChI Key: JJUJIWMPUQQPPZ-HNNXBMFYSA-N
    • SMILES: O(C[C@H](CO)O)CCCCCCCCCCCCO

Computed Properties

  • Exact Mass: 276.23005950Da
  • Monoisotopic Mass: 276.23005950Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 15
  • Complexity: 164
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 69.9Ų
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